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Compound of Interest

Compound Name: Parp1-IN-5

Cat. No.: B11933143 Get Quote

Essential Safety and Handling Guide for Parp1-
IN-5
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Parp1-IN-5. Adherence to these procedures is

essential for ensuring personal safety and maintaining a secure laboratory environment.

Chemical and Hazard Information
Parp1-IN-5 is a potent and selective PARP-1 inhibitor used in cancer research.[1][2] The

dihydrochloride salt is noted to have enhanced water solubility and stability.[1] According to the

Safety Data Sheet (SDS) for PARP1-IN-5 dihydrochloride, the compound is classified as

harmful if swallowed and very toxic to aquatic life with long-lasting effects.[3]
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Property Value Reference

Molecular Formula C25H26Cl2N2O5S [3]

Molecular Weight 537.46 g/mol [3]

GHS Hazard Statements

H302 (Harmful if swallowed),

H410 (Very toxic to aquatic life

with long lasting effects)

[3]

Storage Temperature
-20°C (powder), -80°C (in

solvent)
[3]

Personal Protective Equipment (PPE)
A comprehensive approach to PPE is critical when handling Parp1-IN-5. The following PPE is

mandatory to minimize exposure and ensure safety.

Body Protection: A buttoned lab coat should be worn to protect the body and clothing from

potential spills.[4] For handling activities with a higher risk of contamination, such as when

administering injectable forms, a gown that is impermeable to hazardous drugs is required.

[5][6]

Hand Protection: Two pairs of chemotherapy-rated gloves are recommended, especially

when handling injectable solutions.[5] Gloves should be selected for their chemical

resistance and replaced immediately if contaminated or torn.[7]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[7]

When there is a risk of splashes, chemical splash goggles and a face shield should be worn.

[4][7]

Footwear: Closed-toe shoes and long pants are mandatory to protect the legs and feet from

spills.[4]

Operational and Disposal Plans
Receiving and Storage:
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Upon receiving the shipment, inspect the package for any signs of damage or leakage.

Wear appropriate PPE, including gloves, when unpacking.

Store the compound in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and ignition sources.[3]

Adhere to the recommended storage temperatures: -20°C for the powder form and -80°C for

solutions.[3]

Handling and Preparation:

All handling of Parp1-IN-5 should be conducted in a designated area with appropriate

exhaust ventilation, such as a chemical fume hood, to avoid inhalation of dust or aerosols.[3]

Do not eat, drink, or smoke in the handling area.[3]

Wash hands thoroughly after handling the compound.[3]

When preparing solutions, add the solvent to the compound slowly to avoid splashing.

In Case of Exposure:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding the eyelids open. Seek prompt medical attention.[3]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water. Call a physician.[3]

Inhalation: Move to an area with fresh air. If breathing is difficult, provide respiratory support

and seek medical help.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a poison center or

physician for guidance.[3]

Spill Management:

Evacuate the immediate area.
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Wearing appropriate PPE, contain and collect the spillage.

Clean the spill area thoroughly.

Dispose of the collected waste as hazardous material.

Disposal Plan:

All waste materials, including empty containers, contaminated PPE, and unused compound,

must be disposed of as hazardous waste.

Dispose of the contents and container at an approved waste disposal plant.[3]

Avoid release to the environment.[3]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Parp1-IN-5 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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